Unii-D28FL93blv
Overview
Scientific Research Applications
1. Advances in Nanoparticle Synthesis
Recent developments in the synthesis of inorganic nanoparticles, which are crucial in various scientific and technological advancements, highlight the importance of novel materials in chemical research. This area is particularly relevant in the electronics industry, where new semiconducting materials have led to significant technological evolutions, from vacuum tubes to modern chips (Cushing, Kolesnichenko, & O'Connor, 2004).
2. Study of Neurological Disorders
Research on hereditary dentatorubral-pallidoluysian atrophy (DRPLA), a neurological disorder, has involved the detection of ubiquitinated intranuclear inclusions in the brain. This study contributes to understanding the genetic and cellular mechanisms underlying this condition (Hayashi et al., 1998).
3. Collaborative Environmental Modeling
The development of collaborative working environments, particularly for large-scale environmental models, has been crucial in scientific research. Such environments enhance remote job submission and file transfer, exemplified by the Unified Air Pollution Model (UNI-DEM) (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
4. Actinide Research
Surface science research focused on actinides and their compounds provides insights into the synthesis and spectroscopy of thin films. This research is significant for understanding the properties of actinides in various states, with applications in fields like nuclear science (Gouder, 1998).
5. Translating Research into Innovations
The National Collegiate Inventors and Innovators Alliance (NCIIA) exemplifies how scientific research can be translated into practical innovations. This initiative focuses on experiential learning in STEM and supports the development of businesses based on scientific discoveries (Giordan, Shartrand, Steig, & Weilerstein, 2011).
6. Evaluation of Scientific Research Ability
The evaluation of university scientific research capabilities, based on the output of scientific and technical papers, provides insights into the strengths of various academic institutions. This assessment is crucial for understanding and improving the research impact of universities (Zong & Wang, 2017).
7. Wireless LAN Applications
The development of a dual-band front-end for wireless LAN applications in the Industrial Scientific and Medical (ISM) band and Unlicensed National Information Infrastructure (UNII) band is a significant advancement in telecommunications research (Li, Quintal, & Kenneth, 2004).
8. University Nanosat Program
The University Nanosat Program (UNP) demonstrates the role of academic research in advancing aerospace technology. This program involves student-built nanosatellites, fostering education and innovation in space technology (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
9. Machine Learning in Diabetes Research
Application of machine learning and data mining methods in diabetes research illustrates the transformative impact of computational methods in medical sciences. This approach aids in diagnosis, understanding complications, and healthcare management of diabetes (Kavakiotis et al., 2017).
10. UniProt Database
The Universal Protein Resource (UniProt) supports biological research by providing a comprehensive protein sequence knowledgebase. This database is crucial for research in various fields of biology and bioinformatics (The UniProt Consortium, 2009).
properties
IUPAC Name |
[3-[2-[methyl(propyl)amino]ethyl]-1H-indol-4-yl] acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-4-9-18(3)10-8-13-11-17-14-6-5-7-15(16(13)14)20-12(2)19/h5-7,11,17H,4,8-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CECCEKYTLKWWJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(C)CCC1=CNC2=C1C(=CC=C2)OC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001343219 |
Source
|
| Record name | 3-{2-[Methyl(propyl)amino]ethyl}-1H-indol-4-yl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001343219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Unii-D28FL93blv | |
CAS RN |
2173386-55-3 |
Source
|
| Record name | 4-Acetoxy-N-methyl-n-propyltryptamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=2173386553 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-{2-[Methyl(propyl)amino]ethyl}-1H-indol-4-yl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001343219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ACETOXY-N-METHYL-N-PROPYLTRYPTAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D28FL93BLV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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